Cas no 889858-19-9 (Benzenesulfonamide, 5-chloro-4-fluoro-2-methoxy-)

• Product Name: Benzenesulfonamide, 5-chloro-4-fluoro-2-methoxy-
• CAS No: 889858-19-9
• MF: C₇H₇ClFNO₃S
• MW: 239.651783227921
• CID: 1935940
• PubChem ID: 57671127
• Update Time: 2025-05-23

Benzenesulfonamide, 5-chloro-4-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-chloro-4-fluoro-2-methoxy-
• G40844
• 5-chloro-4-fluoro-2-methoxybenzene-1-sulfonamide
• 889858-19-9
• EN300-27081949
• 5-chloro-4-fluoro-2-methoxybenzenesulfonamide
• SCHEMBL12155192

• Inchi： 1S/C7H7ClFNO3S/c1-13-6-3-5(9)4(8)2-7(6)14(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： NBVWAQSILODKNN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)S(N)(=O)=O)OC)F

Computed Properties

• Exact Mass: 238.9819201Da
• Monoisotopic Mass: 238.9819201Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Benzenesulfonamide, 5-chloro-4-fluoro-2-methoxy-

Benzenesulfonamide, 5-chloro-4-fluoro-2-methoxy- (CAS No. 889858-19-9): A Comprehensive Overview

Benzenesulfonamide, 5-chloro-4-fluoro-2-methoxy- (CAS No. 889858-19-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, represents a promising candidate for further exploration in drug discovery and development. The presence of multiple substituents, including a chloro group at the 5-position, a fluoro group at the 4-position, and a methoxy group at the 2-position, endows it with distinct reactivity and potential biological activity.

The< strong>benzenesulfonamide core structure is well-known for its role as a pharmacophore in various therapeutic agents. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms such as chlorine and fluorine, along with an electron-donating methoxy group, can significantly modulate the electronic and steric properties of the molecule. These modifications can enhance binding affinity to biological targets and improve pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced therapeutic efficacy and reduced side effects. The compound< strong>Benzenesulfonamide, 5-chloro-4-fluoro-2-methoxy- is being investigated for its potential applications in treating various diseases. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in pathogenic processes. This has opened up new avenues for exploring its utility in targeted drug therapy.

The< strong>CAS No. 889858-19-9 identifier is crucial for accurately referencing this compound in scientific literature and patents. This unique numerical code ensures that researchers worldwide can reliably identify and utilize this substance in their experiments. The chemical synthesis of< strong>Benzenesulfonamide, 5-chloro-4-fluoro-2-methoxy- involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity.

The structural features of this compound make it an attractive scaffold for further derivatization. Researchers are exploring various chemical modifications to optimize its biological activity. For instance, the electronic effects of the chloro and fluoro groups can be fine-tuned to enhance binding interactions with specific protein targets. Additionally, the methoxy group provides a site for further functionalization, allowing for the introduction of other pharmacophoric elements.

The< strong>benzenesulfonamide moiety is particularly interesting due to its ability to form hydrogen bonds with biological targets. This property is exploited in designing drugs that require tight binding to their receptors or enzymes. The presence of multiple substituents in< strong>Benzenesulfonamide, 5-chloro-4-fluoro-2-methoxy- allows for a high degree of structural diversity, enabling researchers to tailor the molecule for specific therapeutic applications.

In vitro studies have demonstrated promising results regarding the biological activity of< strong>Benzenesulfonamide, 5-chloro-4-fluoro-2-methoxy-. These studies have revealed potential inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The ability of this compound to modulate these enzymatic pathways suggests its potential as a lead compound for drug development.

The< strong>CAS No. 889858-19-9 registration also facilitates regulatory compliance and quality control during pharmaceutical development. Manufacturers and researchers can rely on this identifier to ensure that they are using the correct chemical entity throughout their studies. This level of precision is essential for obtaining reliable data and advancing towards clinical trials.

The synthesis of< strong>Benzenesulfonamide, 5-chloro-4-fluoro-2-methoxy- requires careful consideration of reaction conditions to minimize side products and maximize yield. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the desired substituents efficiently. These methods allow for high selectivity and mild reaction conditions, which are crucial for preserving the integrity of the molecule.

The pharmacological profile of this compound is still under investigation, but initial findings are encouraging. Researchers are particularly interested in its potential as an anti-inflammatory agent due to its ability to interact with inflammatory pathways. Further studies are needed to elucidate its mechanism of action and assess its safety profile.

The< strong>benzenesulfonamide scaffold has been successfully utilized in numerous drug candidates that have reached clinical development stages. The structural versatility of sulfonamides makes them an ideal platform for designing molecules with tailored biological activities. The case of< strong>Benzenesulfonamide, 5-chloro-4-fluoro-2-methoxy- underscores the importance of sulfonamides in modern medicinal chemistry.

In conclusion,< strong>Benzenesulfonamide, 5-chloro-4-fluoro-2-methoxy- (CAS No. 889858-19-9) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique substitution pattern offers opportunities for developing novel therapeutic agents with improved efficacy and selectivity. Ongoing studies continue to uncover new aspects of its biological activity and synthetic possibilities, making it a valuable subject of investigation in the field of medicinal chemistry.